Cas no 3470-99-3 (1-Propylpyrrolidin-2-one)

1-Propylpyrrolidin-2-one Properties

Names and Identifiers

• 1-Propylpyrrolidin-2-one
• 1-propyl-pyrrolidin-2-one
• 1-Propyl-2-pyrrolidinone
• 1-propyl-2-pyrrolidone
• 2-Pyrrolidinone,1-propyl
• N-n-propylpyrrolidone
• N-Propyl-2-pyrrolidinone
• N-Propyl-2-pyrrolidone
• N-propylpyrrolidinone
• propylpyrrolidin-2-one
• 1-Propylazacyclopentan-2-one
• N-Propylpyrrolidone
• J-019726
• DCALJVULAGICIX-UHFFFAOYSA-N
• A822360
• AC-24522
• DTXSID30340683
• AKOS006329216
• 3470-99-3
• 2-Pyrrolidinone, 1-propyl-
• SCHEMBL10043
• CS-0172239
• AB51341
• n-propylpyrrolidon
• MFCD09749878
• FT-0658659
• AS-38254
• +Expand

• MDL： MFCD09749878
• InChIKey： DCALJVULAGICIX-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c1-2-5-8-6-3-4-7(8)9/h2-6H2,1H3
• SMILES： CCCN1CCCC1=O

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.1
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 0.95670
• PSA: 20.31000
• Refractive Index: 1.466
• Boiling Point: 226.5°Cat760mmHg
• Flash Point: 96.3°C
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.975

1-Propylpyrrolidin-2-one Security Information

• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

1-Propylpyrrolidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%